Cas no 2229266-37-7 (4-(3,5-dichloropyridin-4-yl)butanoic acid)

• Product Name: 4-(3,5-dichloropyridin-4-yl)butanoic acid
• CAS No: 2229266-37-7
• MF: C₉H₉Cl₂NO₂
• MW: 234.079260587692
• CID: 6399543
• PubChem ID: 165835747
• Update Time: 2025-06-24

4-(3,5-dichloropyridin-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3,5-dichloropyridin-4-yl)butanoic acid
• EN300-1979118
• 2229266-37-7

• Inchi： 1S/C9H9Cl2NO2/c10-7-4-12-5-8(11)6(7)2-1-3-9(13)14/h4-5H,1-3H2,(H,13,14)
• InChI Key： AARVDNGYRZDVGS-UHFFFAOYSA-N
• SMILES： ClC1C=NC=C(C=1CCCC(=O)O)Cl

Computed Properties

• Exact Mass: 233.0010339g/mol
• Monoisotopic Mass: 233.0010339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 50.2Ų

Additional information on 4-(3,5-dichloropyridin-4-yl)butanoic acid

Introduction to 4-(3,5-dichloropyridin-4-yl)butanoic acid (CAS No: 2229266-37-7)

4-(3,5-dichloropyridin-4-yl)butanoic acid, identified by the Chemical Abstracts Service Number (CAS No) 2229266-37-7, is a significant compound in the realm of pharmaceutical and chemical research. This molecule, featuring a butanoic acid moiety linked to a 3,5-dichloropyridine ring, has garnered attention due to its structural uniqueness and potential biological activities. The presence of chlorine atoms in the pyridine ring enhances its reactivity, making it a valuable scaffold for medicinal chemists exploring novel therapeutic agents.

The structural framework of 4-(3,5-dichloropyridin-4-yl)butanoic acid positions it as a promising candidate for further investigation in drug discovery. The combination of a carboxylic acid group and a halogenated pyridine core suggests multiple avenues for functionalization, enabling the synthesis of derivatives with tailored properties. Such derivatives could exhibit diverse pharmacological effects, including antimicrobial, anti-inflammatory, or anticancer activities.

In recent years, there has been growing interest in pyridine-based compounds due to their wide range of biological functions. Pyridines serve as key motifs in many bioactive molecules, and modifications to their structure can lead to significant changes in activity. The dichloropyridine derivative in question has been studied for its potential role in modulating enzyme activity and receptor binding. For instance, studies have explored its interaction with kinases and other signaling proteins, which are critical targets in the treatment of various diseases.

One of the most compelling aspects of 4-(3,5-dichloropyridin-4-yl)butanoic acid is its versatility as a building block. Researchers have utilized this compound to develop novel inhibitors targeting specific disease pathways. The carboxylic acid group can be readily converted into esters or amides, expanding its utility in synthetic chemistry. Additionally, the dichloropyridine ring provides a handle for further derivatization through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, allowing for the introduction of aryl or heteroaryl groups.

The pharmaceutical industry has been particularly interested in halogenated pyridines due to their enhanced binding affinity and metabolic stability. The dichloro substitution pattern in 4-(3,5-dichloropyridin-4-yl)butanoic acid contributes to its ability to interact strongly with biological targets. This property is especially valuable in designing drugs that require prolonged half-life and reduced susceptibility to degradation by metabolic enzymes.

Recent advancements in computational chemistry have further accelerated the exploration of 4-(3,5-dichloropyridin-4-yl)butanoic acid and its derivatives. Molecular docking studies have been employed to predict binding modes and affinities for various targets. These simulations have guided experimental efforts, leading to the identification of lead compounds with high potency and selectivity. The integration of machine learning algorithms has also enabled the rapid screening of large libraries of derivatives, streamlining the drug discovery process.

In clinical settings, compounds like 4-(3,5-dichloropyridin-4-yl)butanoic acid hold promise for treating conditions where modulating enzyme activity is beneficial. For example, inhibitors targeting protein kinases have shown efficacy in cancer therapy by disrupting aberrant signaling pathways. The structural features of this compound make it a suitable candidate for developing kinase inhibitors with improved pharmacokinetic profiles.

The synthesis of 4-(3,5-dichloropyridin-4-yl)butanoic acid involves multi-step organic reactions that highlight its synthetic accessibility. Starting from commercially available precursors such as 3,5-dichloroacetonitrile and butyric acid derivatives, the compound can be synthesized through condensation reactions followed by functional group transformations. Advances in green chemistry principles have also been applied to optimize these synthetic routes, reducing waste and improving yields.

The chemical properties of 4-(3,5-dichloropyridin-4-yl)butanoic acid make it an interesting subject for material science applications as well. Its ability to form coordination complexes with metal ions has been explored for potential use in catalysis and sensing technologies. The halogen atoms facilitate coordination interactions with transition metals such as copper and palladium, leading to catalysts with enhanced activity.

Future research directions for 4-(3,5-dichloropyridin-4-yl)butanoic acid include exploring its role in modulating immune responses and inflammation. Pyridine-based compounds have shown promise in immunomodulatory therapies due to their ability to interact with immune cell receptors. Derivatives of this compound could be designed to target specific pathways involved in autoimmune diseases or chronic inflammation.

The development of novel analytical methods has also contributed to a deeper understanding of 4-(3,5-dichloropyridin-4-yl)butanoic acid's behavior in biological systems. Techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy provide detailed insights into its metabolism and interactions with biological targets. These tools are essential for optimizing drug candidates and ensuring their safety and efficacy.

In conclusion, 4-(3,5-dichloropyridin-4-yl)butanoic acid (CAS No: 2229266-37-7) represents a versatile and promising compound with significant potential in pharmaceutical research. Its unique structure and reactivity make it an excellent scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.